
In-Depth Technical Guide: Trans-4-(Boc-
amino)cyclohexanecarboxylic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
trans-4-(Boc-

amino)cyclohexanecarboxylic acid

Cat. No.: B558786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trans-4-(Boc-amino)cyclohexanecarboxylic acid is a synthetic, conformationally

constrained amino acid derivative that has garnered significant interest in medicinal chemistry

and drug development. Its rigid cyclohexane scaffold provides a unique structural motif that is

utilized to introduce conformational rigidity into peptides and small molecules. This can lead to

enhanced biological activity, selectivity, and metabolic stability. This technical guide provides a

comprehensive overview of its chemical properties, synthesis, and key applications in

pharmaceutical research.

Chemical and Physical Properties
Trans-4-(Boc-amino)cyclohexanecarboxylic acid, with a molecular weight of 243.30 g/mol

and a molecular formula of C₁₂H₂₁NO₄, is a white to off-white crystalline solid.[1][2][3][4][5][6]

The presence of the tert-butyloxycarbonyl (Boc) protecting group on the amino functionality

makes it a key intermediate in solid-phase peptide synthesis.[6][7]
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Property Value Reference

Molecular Weight 243.30 g/mol [1][2][3][4][5][6]

Molecular Formula C₁₂H₂₁NO₄ [1][2][3][5][6]

CAS Number 53292-89-0 [1][2][3][4][5]

Appearance
White to off-white crystalline

solid
[8]

Purity Typically ≥97% [1][5]

Synthesis and Production
The synthesis of trans-4-(Boc-amino)cyclohexanecarboxylic acid is a critical process for its

application in pharmaceutical development. A common and industrially feasible method

involves the stereoselective reduction of p-aminobenzoic acid, followed by the protection of the

amino group with a Boc group.

Experimental Protocol: One-Pot Synthesis from p-
Aminobenzoic Acid
This protocol outlines a one-pot process for the preparation of trans-4-amino-1-

cyclohexanecarboxylic acid derivatives with a high trans isomer ratio, which is then Boc-

protected.[9][10][11]

Materials:

p-Aminobenzoic acid

5% Ruthenium on Carbon (Ru/C) catalyst

10% Sodium Hydroxide (NaOH) solution

Di-tert-butyl dicarbonate (Boc anhydride)

Dichloromethane (DCM)
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Citric acid

Sodium sulfate (Na₂SO₄)

Acetone

Procedure:

Hydrogenation: In a high-pressure autoclave, a mixture of p-aminobenzoic acid, 5% Ru/C

catalyst, and 10% aqueous NaOH is prepared. The mixture is stirred under hydrogen

pressure (e.g., 15 bar) at an elevated temperature (e.g., 100°C) until the reaction is

complete, yielding a mixture of cis- and trans-4-aminocyclohexanecarboxylic acid with a high

trans ratio.[9][10]

Boc Protection: Without isolation of the intermediate, the reaction mixture is cooled, and 1

equivalent of Boc anhydride is added to protect the amino group.

Work-up and Isolation: The catalyst is filtered off. The aqueous layer is extracted with DCM.

The aqueous solution is then acidified with citric acid (to pH ~4) and extracted multiple times

with DCM. The combined organic layers are dried over Na₂SO₄, filtered, and the solvent is

evaporated under reduced pressure to yield trans-4-(Boc-amino)cyclohexanecarboxylic
acid.[11][12]

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system, such as acetone/water, to obtain the desired purity.[10]
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Caption: Synthetic workflow for trans-4-(Boc-amino)cyclohexanecarboxylic acid.
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Applications in Drug Development
The primary application of trans-4-(Boc-amino)cyclohexanecarboxylic acid lies in its use as

a conformationally constrained building block in the synthesis of peptidomimetics and other

pharmaceutically active compounds.[2][13] Its rigid structure helps to pre-organize the

molecule into a specific conformation, which can enhance binding affinity and selectivity for

biological targets.

Janus Kinase (JAK) Inhibitors
A significant application of this compound is as a key intermediate in the synthesis of Janus

Kinase (JAK) inhibitors.[9][10][11][12] JAKs are a family of intracellular, non-receptor tyrosine

kinases that play a crucial role in cytokine signaling pathways involved in inflammation and

immunity. Inhibitors of JAKs are being developed for the treatment of autoimmune diseases

and cancer.
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Caption: Role in JAK inhibitor synthesis and its biological target.

Peptide Synthesis
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In peptide synthesis, trans-4-(Boc-amino)cyclohexanecarboxylic acid is used as a non-

natural amino acid to introduce conformational constraints.[6][7][13] This is particularly valuable

in the design of peptide-based drugs where a specific secondary structure (e.g., a turn or a

helix) is required for biological activity. The cyclohexane ring restricts the rotational freedom of

the peptide backbone, stabilizing the desired conformation.

Conclusion
Trans-4-(Boc-amino)cyclohexanecarboxylic acid is a valuable and versatile building block

for medicinal chemists and drug development professionals. Its well-defined stereochemistry

and conformational rigidity make it an ideal component for the synthesis of complex,

biologically active molecules. The established synthetic routes and its successful application in

the development of targeted therapies, such as JAK inhibitors, underscore its importance in

modern pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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